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Compound of Interest

Compound Name: Tmc-205

Cat. No.: B15571709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC-205 is a naturally occurring fungal metabolite that has garnered significant interest within

the scientific community due to its notable biological activities. Identified as a potent

antiproliferative agent against various cancer cell lines, its primary mechanism of action

involves the transcriptional upregulation of the Simian Virus 40 (SV40) promoter.[1] This

technical guide provides an in-depth overview of the core physico-chemical properties of TMC-
205, offering crucial data and experimental insights for researchers engaged in its study and

application in drug discovery and development. The inherent light and air sensitivity of TMC-
205 necessitates careful handling and storage to maintain its structural integrity and biological

efficacy.[1]

Core Physico-Chemical Properties
A comprehensive understanding of the physico-chemical characteristics of TMC-205 is

fundamental for its formulation, delivery, and overall development as a potential therapeutic

agent. The key properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₃NO₂ MedChemExpress

Molecular Weight 227.26 g/mol MedChemExpress

CAS Number 403646-00-4 MedChemExpress

Appearance
Not explicitly reported; likely a

solid
Inferred

Melting Point No experimental data available N/A

Boiling Point (Predicted) 478.3 ± 25.0 °C ChemicalBook

Density (Predicted) 1.239 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) 3.88 ± 0.10 ChemicalBook

Solubility
Poorly soluble in THF, MeOH,

DMSO, and 1,4-dioxane
Gao et al., 2014

Stability Light and air sensitive Gao et al., 2014

Table 1: Summary of Physico-Chemical Properties of TMC-205. This table provides a

consolidated view of the known physical and chemical characteristics of TMC-205, drawing

from various scientific sources.

Experimental Protocols
Accurate determination of physico-chemical properties is paramount in chemical research. The

following sections detail standardized experimental methodologies applicable to the

characterization of compounds like TMC-205.

Melting Point Determination
The melting point of a solid crystalline substance is a critical indicator of its purity.

Principle: The substance is heated at a controlled rate, and the temperature range over which it

transitions from a solid to a liquid is observed and recorded.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, powdered sample of TMC-205 is introduced

into the open end of a capillary tube. The tube is then gently tapped to pack the sample into

the sealed end to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure accurate measurement.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last solid crystal melts is recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Solubility Assessment
Determining the solubility of a compound in various solvents is essential for its purification,

formulation, and in understanding its behavior in biological systems.

Principle: A standardized amount of the solute is mixed with a specific volume of a solvent, and

the extent of dissolution is observed.

Apparatus:

Vials or test tubes

Vortex mixer or shaker
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Analytical balance

Solvents of varying polarities (e.g., water, ethanol, DMSO, hexane)

Procedure:

Sample Preparation: A precise amount of TMC-205 (e.g., 1 mg) is weighed and placed into a

vial.

Solvent Addition: A known volume of the desired solvent (e.g., 1 mL) is added to the vial.

Mixing: The mixture is vigorously agitated using a vortex mixer or shaker for a predetermined

period to ensure maximum dissolution.

Observation: The solution is visually inspected for the presence of undissolved solid. The

solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or

quantitatively determined by analyzing the concentration of the dissolved solute in the

supernatant using techniques like HPLC or UV-Vis spectroscopy.

Data Reporting: Solubility is typically reported in terms of mass per unit volume (e.g., mg/mL)

or molarity (mol/L).

Mechanism of Action: Transcriptional Upregulation
of the SV40 Promoter
TMC-205 exerts its biological effects by acting as a transcriptional up-regulator of the SV40

promoter. While the precise molecular interactions are a subject of ongoing research, a

plausible signaling pathway can be hypothesized based on the known mechanisms of indole

derivatives and SV40 promoter regulation.

Indole derivatives have been shown to function as ligands for the Aryl Hydrocarbon Receptor

(AhR), a ligand-activated transcription factor. Upon binding, the ligand-AhR complex

translocates to the nucleus and dimerizes with the AhR Nuclear Translocator (ARNT). This

complex then binds to specific DNA sequences known as Xenobiotic Response Elements

(XREs) within the promoter regions of target genes, modulating their transcription. The SV40

promoter region contains binding sites for various transcription factors, and it is conceivable
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that the TMC-205-AhR-ARNT complex could interact with this region to enhance transcriptional

activity.

Below is a diagram illustrating this hypothetical signaling pathway.
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Figure 1: Hypothetical signaling pathway of TMC-205. This diagram illustrates a potential

mechanism where TMC-205 activates the Aryl Hydrocarbon Receptor (AhR), leading to the

transcriptional upregulation of the SV40 promoter.

Conclusion
TMC-205 presents a compelling profile as a bioactive natural product with potential

applications in oncology. This technical guide has consolidated the available data on its

physico-chemical properties and outlined standard experimental procedures for its

characterization. The proposed mechanism of action, involving the activation of the SV40

promoter, highlights a promising avenue for further investigation. A deeper understanding of its

molecular interactions and the refinement of its physico-chemical profile will be instrumental in

advancing TMC-205 through the drug development pipeline. Researchers are encouraged to

consider its light and air sensitivity in all experimental designs to ensure the reliability and

reproducibility of their findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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